N,2-Dimethoxy-N-methylisonicotinamide
Overview
Description
N,2-Dimethoxy-N-methylisonicotinamide is a chemical compound with the CAS Number: 764708-19-2 . It has a molecular weight of 196.21 and its molecular formula is C9H12N2O3 . It is a derivative of isonicotinic acid.
Molecular Structure Analysis
The molecular structure of N,2-Dimethoxy-N-methylisonicotinamide is represented by the Inchi Code: 1S/C9H12N2O3/c1-11(14-3)9(12)7-4-5-10-8(6-7)13-2/h4-6H,1-3H3 . This compound contains a total of 26 atoms; 12 Hydrogen atoms, 9 Carbon atoms, 2 Nitrogen atoms, and 3 Oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of N,2-Dimethoxy-N-methylisonicotinamide include its molecular weight of 196.21 and its molecular formula of C9H12N2O3 .Scientific Research Applications
Biochemical Research and Pharmacology
Research in the field of pharmacology and toxicology provides insights into the biochemical pathways and potential therapeutic applications of complex molecules. For example, studies on the pharmacology and toxicology of N-Benzylphenethylamine ("NBOMe") hallucinogens have revealed their potent activity at serotonin receptors, which has implications for understanding the psychoactive effects of similar compounds and their potential in treating mental health disorders (Halberstadt, 2017).
Environmental and Safety Studies
Environmental safety studies, such as those examining the effects and management of chemical substances, provide critical data for evaluating the impact of chemicals on ecosystems and human health. Research into the safety and environmental impact of various solvents in membrane preparation highlights the importance of selecting non-toxic solvents for industrial and laboratory use, offering a framework for evaluating new compounds like N,2-Dimethoxy-N-methylisonicotinamide for similar applications (Figoli et al., 2014).
Cellular Protection and Regeneration
Studies on different compounds' roles in cellular protection, regeneration, and immunity suggest potential therapeutic applications. For instance, research into the sigma-1 receptor-mediated role of dimethyltryptamine (DMT) in tissue protection and regeneration indicates that compounds interacting with specific cellular receptors can have wide-ranging effects beyond their primary psychoactive properties, suggesting avenues for the therapeutic use of related compounds in promoting cellular health and recovery from injury (Frecska et al., 2013).
Molecular and Functional Imaging Studies
Research into the molecular and functional imaging of psychedelic drugs in animals and humans, including studies on the binding and cerebral effects of hallucinogens, provides valuable insights into how similar compounds might interact with brain receptors and influence brain function and structure. This research area could be relevant for exploring the neurological applications of N,2-Dimethoxy-N-methylisonicotinamide (Cumming et al., 2021).
properties
IUPAC Name |
N,2-dimethoxy-N-methylpyridine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-11(14-3)9(12)7-4-5-10-8(6-7)13-2/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYQRPQPMWPDCQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=CC(=NC=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50681762 |
Source
|
| Record name | N,2-Dimethoxy-N-methylpyridine-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,2-Dimethoxy-N-methylisonicotinamide | |
CAS RN |
764708-19-2 |
Source
|
| Record name | N,2-Dimethoxy-N-methyl-4-pyridinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=764708-19-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,2-Dimethoxy-N-methylpyridine-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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